Tellurium124

• CAS No.: 14390-72-8
• Molecular Formula: Ga2MgO4

Description

Significance of Stable and Exotic Isotopes in Nuclear Physics

The study of both stable and exotic isotopes is fundamental to advancing our understanding of nuclear physics. Stable isotopes provide crucial baseline data for nuclear models, detailing properties such as mass, spin, and natural abundance. webelements.com Exotic isotopes, which lie further from the valley of stability on the nuclear chart, offer insights into nuclear structure under extreme conditions of neutron or proton excess. aip.orgarxiv.orgias.ac.in Investigating these isotopes helps refine theoretical models of nuclear forces and structure, including phenomena like the evolution of shell structure and the emergence of collective degrees of freedom. arxiv.orgaps.org Rare isotope beams, produced at specialized facilities, enable high-precision measurements of these short-lived nuclei and facilitate the study of nuclear reactions relevant to astrophysical processes like nucleosynthesis. aip.orgias.ac.inaps.organl.gov

The Unique Role of Tellurium-124 in Contemporary Research Paradigms

Tellurium-124 plays a unique role in contemporary nuclear research, primarily as a crucial target material for the production of specific radioisotopes used in medical imaging, particularly Positron Emission Tomography (PET). Bombarding enriched Te targets with protons or deuterons in cyclotrons or other particle accelerators can produce radioisotopes like Iodine-123 (I) and Iodine-124 (I). wikipedia.orgwebelements.comurenco.comunt.eduresearchgate.netresearchgate.netnih.gov I, produced via reactions like Te(d,2n)I or Te(p,n)I, is a long-lived positron emitter used in PET imaging and for dosimetry in therapeutic applications involving I. researchgate.netnih.gov The efficiency and yield of these production routes are subjects of ongoing research and optimization efforts. researchgate.netresearchgate.netnih.gov

Furthermore, Te is the resulting nucleus from the rare two-neutrino double electron capture decay of Xenon-124 (Xe). labroots.comaau.eduaip.orgnatureasia.comphysicsworld.com This process, where a Xe nucleus captures two electrons and emits two neutrinos, transforms it into Te. labroots.comaip.org The observation of this extremely rare decay mode, with a half-life estimated to be around 1.8 x 10 years, has been a significant achievement in rare decay searches, providing valuable data for testing nuclear models and understanding fundamental weak interactions. labroots.comaau.eduaip.orgnatureasia.comphysicsworld.com While the focus here is on Te as the product, the detection of its creation from Xe decay highlights the interconnectedness of isotopes in nuclear physics research.

Historical Context of Tellurium Isotope Studies in Nuclear Science

The study of tellurium isotopes in nuclear science has a history rooted in the investigation of radioactivity and nuclear structure. Early studies focused on the natural abundance and properties of the various tellurium isotopes. webelements.comwikipedia.orgtracesciences.com The potential for certain tellurium isotopes to undergo rare decay processes, such as double beta decay, has been a subject of interest for many decades. Geochemical experiments utilizing ancient telluride samples provided some of the first insights into the half-lives of isotopes like Te and Te undergoing double beta decay. mdpi.com

Research into nuclear reactions involving tellurium isotopes, such as (d,p) and (d,t) reactions on isotopes like Te, has been conducted to probe the shell-model states and understand the nuclear structure of these isotopes. aps.orgosti.gov These historical studies laid the groundwork for the contemporary use of Te in both radioisotope production and fundamental research into rare nuclear decays.

Data Tables

Here is a summary of the natural abundances of stable tellurium isotopes:

Isotope	Natural Abundance (atomic %) webelements.comtracesciences.com
Te	0.09 (1)
Te	2.55 (12)
Te	0.89 (3)
Te	4.74 (14)
Te	7.07 (15)
Te	18.84 (25)
Te	31.74 (8)
Te	34.08 (62)

Note: Uncertainties are given in parentheses.

Regarding Te's role in radioisotope production, studies have investigated the excitation functions and yields for reactions like Te(d,2n)I and Te(p,n)I. unt.eduresearchgate.netresearchgate.netnih.gov For instance, research on the Te(p,xn)I reaction using enriched TeO targets irradiated with 14.8 MeV protons has been conducted to optimize I production. researchgate.netnih.gov Experimental efficiencies and thick target yields have been reported in such studies. researchgate.net

Detailed Research Findings

Research involving Te spans different areas of nuclear physics. One notable area is its production as the daughter nucleus in the two-neutrino double electron capture of Xe. The XENON Collaboration, primarily focused on dark matter searches, reported the first direct observation of this decay process using the XENON1T detector. labroots.comaip.orgnatureasia.comphysicsworld.com By observing the characteristic signature of X-rays and Auger electrons emitted as the resulting Te nucleus relaxes, they were able to measure the half-life of Xe decay to be approximately 1.8 x 10 years. aip.orgphysicsworld.com This measurement is the longest half-life ever directly measured and provides crucial data for nuclear theory. aip.orgphysicsworld.com

Another significant area of research involves using enriched Te as a target for producing medically relevant radioisotopes like I. Studies have focused on optimizing the production yield and radiochemical purity of I via reactions such as Te(d,2n)I and Te(p,n)I using cyclotrons. unt.eduresearchgate.netresearchgate.netnih.gov Research has explored different target materials, including compressed tellurium powder and gaseous tellurium hexafluoride (TeF), and investigated the optimal beam energies for maximizing I production while minimizing impurities. unt.eduresearchgate.netresearchgate.netnih.gov These studies often involve measuring excitation functions and calculating thick target yields. unt.eduresearchgate.net For example, research on the Te(p,xn)I reaction has utilized Monte Carlo simulations to predict nuclear parameters and optimize target thickness, with experimental results showing efficiencies for I production. researchgate.netnih.gov

Nuclear Structure and Spectroscopic Investigations of Tellurium 124

Experimental Probes of Tellurium-124 Nuclear Structure

Direct nuclear reactions are crucial tools for investigating the shell structure of atomic nuclei. By adding or removing a single nucleon, these reactions selectively populate states in the final nucleus, revealing information about the single-particle orbitals relative to the target nucleus's ground state.

Deuteron-induced single-nucleon transfer reactions are particularly valuable for examining the shell-model states of nuclei. aps.org

The (d,p) Reaction: The ¹²⁴Te(d,p)¹²⁵Te reaction, a neutron-stripping reaction, has been utilized to study the nuclear level scheme of ¹²⁵Te. osti.gov In this process, a deuteron (B1233211) interacts with a ¹²⁴Te target, and a neutron is transferred to the target nucleus, forming ¹²⁵Te in various excited states. By analyzing the energy and angular distribution of the outgoing protons, researchers can deduce the orbital angular momentum (l-value) of the transferred neutron and determine spectroscopic factors. aps.orgarxiv.org These factors quantify the probability that a given nuclear state consists of a single neutron in a specific orbital coupled to the ¹²⁴Te core. Such studies on tellurium isotopes have shown the progressive filling of the 1h₁₁/₂, 3s₁/₂, and 2d₃/₂ neutron subshells. aps.org

The (d,t) Reaction: The complementary (d,t) reaction is a neutron-pickup reaction. When a deuteron interacts with a tellurium isotope, a neutron is picked up from the target, producing a triton. This reaction on a ¹²⁵Te target, for instance, would populate states in ¹²⁴Te, providing information on the neutron-hole states and the occupancy of neutron orbitals in the target nucleus. aps.org While much of the recent literature on proton and deuteron induced reactions on ¹²⁴Te has focused on the efficient production of the medical radioisotope Iodine-124 (¹²⁴I), the underlying principles of these direct reactions remain fundamental to mapping nuclear structure. cortecnet.comnih.gov

Inelastic scattering and Coulomb excitation are powerful methods for probing the collective properties of nuclei, such as vibrational and rotational behaviors, without altering the nucleon composition.

The low-lying energy spectra of even-even tellurium isotopes, including ¹²⁴Te, have historically been interpreted as classic examples of vibrational collective motion. arxiv.orgresearchgate.net However, electric-quadrupole observables, which are a particularly sensitive probe of this collectivity, require precise measurement for a complete understanding. arxiv.orgresearchgate.net

Coulomb excitation experiments, where a target is bombarded with a projectile at an energy low enough to prevent nuclear reactions, are ideal for this purpose. The electromagnetic interaction between the projectile and the target excites the nucleus. By detecting the de-excitation gamma rays, researchers can measure the probabilities of electric quadrupole (E2) transitions between states. arxiv.orgresearchgate.net

Recent Coulomb excitation measurements on ¹²⁴Te have yielded significant findings. arxiv.orgresearchgate.net A key result was the first measurement of the transition strength for the 6⁺₁ → 4⁺₁ transition, which was found to be significantly lower than what would be expected from a purely vibrational model. arxiv.orgresearchgate.net This suggests that while the lower-lying 2⁺₁ and 4⁺₁ states exhibit enhanced collectivity, the 6⁺₁ state retains a structure more aligned with shell-model predictions, indicating a persistence of seniority structure. arxiv.orgresearchgate.net These results highlight the transitional nature of ¹²⁴Te, where collective and single-particle characteristics coexist. arxiv.orgresearchgate.net

Selected Reduced Transition Probabilities B(E2) in Tellurium-124

Transition	Measured B(E2) Value (W.u.)	Significance
6⁺₁ → 4⁺₁	27(9)	First measurement; value is significantly below spherical vibrator and other collective model predictions, indicating persisting seniority structure. arxiv.orgresearchgate.net
2⁺₁ → 0⁺₁	Data available from lifetime measurements	Fundamental measure of collectivity; shows enhancement as neutrons are removed from N=82. arxiv.orgresearchgate.net
4⁺₁ → 2⁺₁	Data available from lifetime measurements	Probes the two-phonon nature of the 4⁺₁ state; shows enhancement as neutrons are removed from N=82. arxiv.orgresearchgate.net

Gamma-ray spectroscopy is essential for constructing nuclear level schemes and understanding the decay patterns of excited states. High-spin states, in particular, are often populated using heavy-ion fusion-evaporation reactions, where a projectile and target nucleus fuse and then "evaporate" particles (like neutrons) to de-excite, leaving the residual nucleus in a high-spin state. researchgate.net

The "yrast" line represents the sequence of states with the lowest possible energy for a given angular momentum. States that lie at higher energies for a given spin are termed "non-yrast" states.

The level structure of ¹²⁴Te has been studied via prompt gamma-ray spectroscopy following its production in heavy-ion reactions. researchgate.net These experiments have extended the known yrast cascade of ¹²⁴Te to higher energies and spins. The yrast band has been observed up to an excitation energy of 5481 keV, with a tentative spin assignment of 16⁺ for the highest observed state. researchgate.net

Interestingly, this 16⁺ state in ¹²⁴Te does not show the characteristics of the noncollective oblate states that are yrast in lighter tellurium isotopes. researchgate.net This finding suggests that such a noncollective state, which is based on a fully aligned proton and neutron configuration (π[(g₇/₂)₂]⁶⁺ ⊗ ν[(h₁₁/₂)₂]¹⁰⁺), is likely no longer the lowest-energy state for that spin in ¹²⁴Te. researchgate.net At lower spins, the structure of ¹²⁴Te appears vibrational-like, and it has been suggested as a possible candidate for E(5) critical-point symmetry, which describes a phase transition between spherical and gamma-unstable rotational structures. researchgate.netaps.org

The lifetime of an excited nuclear state is inversely proportional to the total probability of its decay. diva-portal.org Measuring these lifetimes is therefore a direct way to determine absolute transition probabilities, which provide stringent tests for nuclear models. researchgate.net

Several techniques are employed to measure lifetimes in ¹²⁴Te. The Doppler-shift attenuation method (DSAM) following inelastic neutron scattering has been used to determine the lifetimes of levels up to 3.3 MeV in excitation. researchgate.net In this method, the lifetime is deduced from the Doppler shift of the emitted gamma ray, which depends on the velocity of the recoiling nucleus at the time of decay.

Another technique used is the gamma-ray induced Doppler broadening (GRID) technique. researchgate.net Lifetimes measured with this method have allowed for the determination of absolute transition rates in ¹²⁴Te. researchgate.net The results from these measurements indicate that the structure of ¹²⁴Te is best described by configuration mixing calculations within the framework of the Interacting Boson Model-2 (IBM-2), which accounts for the interactions between proton and neutron pairs. researchgate.net

Experimental Techniques for Lifetime Measurement in ¹²⁴Te

Technique	Reaction Used	Key Information Obtained
Doppler-Shift Attenuation Method (DSAM)	Inelastic Neutron Scattering (n, n'γ)	Lifetimes of levels up to 3.3 MeV; deduced reduced transition probabilities. researchgate.net
Gamma-ray Induced Doppler broadening (GRID)	(n, γ)	Precise lifetimes of specific levels; determination of absolute transition rates. researchgate.net
Recoil Distance Doppler Shift (RDDS)	Fusion-evaporation or transfer reactions	Precise lifetimes for low-lying states in tellurium isotopes. diva-portal.org

High-Spin States and Rotational Bands in Tellurium-124

The nuclear structure of Tellurium-124 (¹²⁴Te) at high angular momentum has been the subject of extensive spectroscopic investigation. Studies have focused on extending the known level scheme to higher spin states to understand the interplay between collective and non-collective behaviors. researchgate.net In even-mass tellurium isotopes, yrast states with specific spin and parity, such as Iπ=16+, have been identified and interpreted as non-collective oblate states. researchgate.net For ¹²⁴Te, a key objective has been to extend the yrast cascade to at least this spin to determine if a similar non-collective structure is present. researchgate.net

Experimental work using prompt γ-ray spectroscopy has successfully extended the previously known level scheme of ¹²⁴Te to higher spins, revealing new interband transitions and side-feeding branches. researchgate.net These experiments have led to the observation of highly deformed rotational bands for the first time, with some structures extending up to an angular momentum of almost I=50. researchgate.net The population of these high-spin states has been achieved through fusion-evaporation reactions, such as bombarding a tin-122 (B576531) (¹²²Sn) target with alpha particles, which can yield ¹²⁴Te with a maximum angular momentum of approximately 12ħ. researchgate.net

The analysis of reduced transition probabilities, specifically B(E2) values, indicates that ¹²⁴Te exhibits rotational behavior, in contrast to a purely vibrational-like structure. researchgate.net The study of the yrast band—the sequence of states with the lowest energy for a given angular momentum—provides crucial information. The behavior of the moment of inertia as a function of rotational frequency, known as backbending, has been plotted for ¹²⁴Te and compared with experimental data. researchgate.net This analysis helps in understanding the alignment of nucleon pairs at high rotational frequencies. Theoretical interpretations of these high-spin phenomena are often performed using frameworks like the cranked Nilsson-Strutinsky model, which helps in assigning configurations to the observed rotational bands and terminating states. researchgate.netdiva-portal.org

Experimentally Observed Yrast State Energies in ¹²⁴Te

Spin (I)	Experimental Energy (keV) vibgyorpublishers.org
2+	602.7
4+	1248.6
6+	1864.5
8+	2512.6

Theoretical Frameworks for Tellurium-124 Nuclear Structure

Interacting Boson Model (IBM-1 and IBM-2) Applications

The Interacting Boson Model (IBM) has been widely and successfully applied to describe the collective properties of medium and heavy mass nuclei, including ¹²⁴Te. The model simplifies the complex interactions of nucleons by treating pairs of nucleons (protons or neutrons) as bosons. wikipedia.org These bosons can have angular momentum of 0 (s-bosons) or 2 (d-bosons). vibgyorpublishers.orgwikipedia.org

The initial version of the model, IBM-1, does not distinguish between proton and neutron bosons and has been used to interpret the collective behavior of the yrast state in ¹²⁴Te. vibgyorpublishers.orgvibgyorpublishers.org It describes collective states within three main dynamical symmetries: U(5) for vibrational nuclei, SU(3) for rotational nuclei, and O(6) for gamma-soft nuclei. vibgyorpublishers.org For ¹²⁴Te, calculations within the IBM-1 framework have been performed to reproduce the energies of the ground state band. vibgyorpublishers.orgresearchgate.net These calculations are consistent with experimental data, suggesting the model captures the essential collective features of this nucleus. vibgyorpublishers.org

A more detailed version, IBM-2, distinguishes between proton and neutron bosons, providing a more microscopic foundation. wikipedia.orgsemanticscholar.org This version is particularly useful for understanding properties that depend on the separate contributions of protons and neutrons. For the tellurium isotopes, IBM-2 has been employed to determine the most appropriate Hamiltonian to study their nuclear structure. semanticscholar.orgresearchgate.net By fitting the model parameters, researchers have calculated energy levels, electromagnetic transition probabilities like B(E2) and B(M1), and multipole mixing ratios (δ(E2/M1)). semanticscholar.orgresearchgate.net The results for ¹²⁴Te and neighboring isotopes are in good agreement with experimental data. semanticscholar.orgresearchgate.net The level scheme of ¹²⁴Te has been interpreted within the IBM framework, providing insights into its structure. researchgate.net

Shell Model Calculations and Configuration Mixing

The nuclear shell model provides a microscopic description of nuclear structure based on the independent movement of nucleons in a potential well, analogous to the atomic shell model. arxiv.orgwikipedia.org The model considers a nucleus as an inert core of filled shells plus a number of valence nucleons in unfilled shells. arxiv.org For nuclei with two or more valence nucleons, the residual two-body interaction between them must be considered, which leads to the removal of degeneracy and the mixing of different configurations. arxiv.org

For ¹²⁴Te, which has 52 protons and 72 neutrons, the relevant valence particles are the two protons outside the Z=50 magic shell and the neutrons in the 50-82 shell. vibgyorpublishers.org The configuration of the ¹²⁴Te nucleus is described as having proton particles in the πg₇/₂ orbital and neutron holes in the νh₁₁/₂ orbital. vibgyorpublishers.org Shell-model states in tellurium isotopes have been investigated experimentally through (d,p) and (d,t) reactions. aps.org These studies show the filling of the 1h₁₁/₂, 3s₁/₂, and 2d₃/₂ neutron subshells. aps.org

Shell-model calculations require defining a model space (a set of active single-particle orbits) and an effective interaction for the valence nucleons. arxiv.org This effective interaction is crucial as it must account for the configurations that are excluded from the truncated model space. arxiv.org The mixing of different configurations is a key feature that allows the shell model to describe the complex structure of nuclear states, including those in ¹²⁴Te. arxiv.org Large-scale shell model calculations are considered a promising avenue for improving the understanding of the level schemes and properties of tellurium isotopes. researchgate.net

Collective Model Interpretations (Vibrational and Gamma-Soft Properties)

The collective model describes nuclear properties arising from the coherent motion of many nucleons. For ¹²⁴Te, interpretations often point towards a structure that is transitional, exhibiting characteristics of both vibrational and gamma-soft nuclei. vibgyorpublishers.org The tellurium isotopes are generally treated as near-spherical or weakly deformed systems. researchgate.net

A key indicator of nuclear collectivity is the ratio of the energy of the first 4+ state to the first 2+ state (E(4₁⁺)/E(2₁⁺)). For ¹²⁴Te, this ratio is 2.07. vibgyorpublishers.orgvibgyorpublishers.org This value is close to the 2.0 expected for a perfect harmonic vibrator (described by the U(5) symmetry) but deviates enough to suggest other influences, such as gamma-softness (described by the O(6) symmetry). vibgyorpublishers.orgresearchgate.net

Studies have explicitly investigated the vibrational-gamma soft properties of ¹²⁴Te. vibgyorpublishers.org Analysis of the yrast band shows that the nucleus is close to the vibrator limit up to the 6+ state and then trends towards the gamma-soft limit for the 8+ state. vibgyorpublishers.orgvibgyorpublishers.org This indicates a variable character within the ground state band. vibgyorpublishers.org Various models, including the Bohr-Mottelson Model and the Interacting Vector Boson Model (IVBM), have been used alongside the IBM to study this collective behavior. vibgyorpublishers.org The General Collective Model, which considers potential energy surfaces, has also been applied to tellurium nuclei to understand their structure. researchgate.net The results from these models confirm that ¹²⁴Te is not a pure rotator but possesses a mix of vibrational and gamma-soft characteristics. vibgyorpublishers.org

Microscopic-Macroscopic Model Descriptions

Microscopic-macroscopic models offer a hybrid approach to describing nuclear structure by combining the strengths of both microscopic and macroscopic theories. This method typically involves calculating a macroscopic energy term, often from a liquid drop model, and adding a microscopic correction that accounts for shell effects.

In the context of ¹²⁴Te, cranked Nilsson-Strutinsky calculations have been used to interpret the newly observed, highly deformed rotational bands at high spin. researchgate.net By calculating the total energy as a function of deformation and rotational frequency, the model can predict the shapes of the nucleus and the configurations of the valence nucleons that give rise to specific rotational bands. diva-portal.org These calculations are essential for assigning specific particle-hole configurations to the observed high-spin states and for understanding phenomena such as band termination. researchgate.net

Tellurium 124 in Fundamental Particle Physics: Rare Nuclear Decays

Two-Neutrino Double Electron Capture (2νEC/EC) to Tellurium-124

In the two-neutrino double electron capture (2νEC/EC) of Xenon-124, two protons within the nucleus simultaneously capture two electrons from the atom's inner shells, transforming into two neutrons and emitting two electron neutrinos (¹²⁴Xe + 2e⁻ → ¹²⁴Te + 2νe). stackexchange.combigthink.com This process is exceedingly rare, with a half-life predicted to be many orders of magnitude greater than the age of the universe. elsevierpure.comuzh.ch The experimental confirmation of this decay is a significant achievement, offering a direct measurement of a fundamental nuclear process and providing valuable data for nuclear structure models. elsevierpure.comuzh.charxiv.org

The first direct observation of the 2νEC/EC decay of Xenon-124 was achieved by the XENON Collaboration using the XENON1T detector, an instrument primarily designed to search for dark matter. elsevierpure.comuzh.chinteractions.org The experiment, located deep underground at the Gran Sasso National Laboratory in Italy to shield it from cosmic rays, monitored a large mass of liquid xenon. interactions.orgrpi.edu Over the course of its operation, the detector recorded a faint but statistically significant signal corresponding to the decay. interactions.orgsciencenews.org The analysis identified 126 events that were consistent with the signature of 2νEC/EC from ¹²⁴Xe, achieving a statistical significance of 4.4 standard deviations. elsevierpure.comuzh.chinteractions.org This groundbreaking observation confirmed the theoretical predictions and marked the direct measurement of the rarest decay process ever observed. bigthink.cominteractions.org

The detection of such a rare event was made possible by the advanced capabilities of dual-phase liquid xenon time projection chambers (TPCs). xenonexperiment.orgnih.gov The XENON1T detector, for instance, contains a large, ultra-pure mass of liquid xenon as its target. interactions.orgrpi.edu

Key features of a dual-phase xenon TPC include:

Particle Interaction: When a particle interacts within the liquid xenon, it produces both a prompt flash of scintillation light (the S1 signal) and ionization electrons. xenonexperiment.org

Electron Drift: A strong electric field causes these electrons to drift upwards towards the top of the detector. xenonexperiment.org

Proportional Scintillation: Upon reaching the liquid-gas interface, the electrons are extracted into a layer of gaseous xenon, where a stronger electric field accelerates them, generating a secondary, larger flash of light known as proportional scintillation (the S2 signal). xenonexperiment.org

3D Position Reconstruction: The time delay between the S1 and S2 signals allows for the determination of the interaction's depth (z-coordinate), while the pattern of light detected by sensors at the top of the TPC reveals the horizontal position (x, y-coordinates). xenonexperiment.org

This technology provides excellent energy resolution and the ability to reconstruct the three-dimensional position of events within the detector. xenonexperiment.org This spatial information is crucial for rejecting background radiation originating from the detector materials, allowing for the identification of the faint signal from ¹²⁴Xe decay in a quiet, central (fiducial) volume of the detector. xenonexperiment.orgresearchgate.net The large target mass of these detectors increases the probability of observing extremely rare decays. elsevierpure.comarxiv.org

The signature of the 2νEC/EC decay of ¹²⁴Xe is not the neutrinos, which escape the detector unseen, but the atomic relaxation of the resulting Tellurium-124 atom. interactions.orgresearchgate.net When two electrons are captured from the innermost atomic shells (primarily the K-shell), vacancies are created. interactions.orgresearchgate.net Higher-shell electrons then cascade down to fill these vacancies, releasing a characteristic amount of energy in the form of X-rays and Auger electrons. bigthink.cominteractions.orgweizmann.ac.il

The simultaneous emission of these X-rays and Auger electrons produces a distinct energy signature. researchgate.net In the XENON1T experiment, the detector was calibrated to precisely measure the energy deposited by these events. The 2νEC/EC signal from ¹²⁴Xe was identified as a peak in the energy spectrum corresponding to the total binding energy of the two captured K-shell electrons. researchgate.net The analysis carefully modeled and subtracted all known sources of background radiation, ultimately isolating the signal from the ¹²⁴Xe decay. interactions.orgucsd.edu

From the 126 observed decay events, the XENON1T collaboration calculated the half-life of the two-neutrino double electron capture of Xenon-124. interactions.org This measurement established the half-life as the longest ever directly observed for any radioactive isotope. elsevierpure.comuzh.chinteractions.org

Table 1: Measured Half-Life of Xenon-124

Parameter	Value
Half-Life (T₁/₂)	1.8 x 10²² years
Statistical Uncertainty	0.5 x 10²² years
Systematic Uncertainty	0.1 x 10²² years

This half-life is approximately one trillion times longer than the age of the universe. interactions.orgfuturity.org

The primary implication of this measurement is for nuclear physics, as it provides a critical benchmark for testing and refining theoretical models of nuclear structure. elsevierpure.comuzh.ch These models are essential for predicting the rates of other rare nuclear processes. While direct astrophysical implications are subtle, the confirmation of such a long-lived decay process contributes to our fundamental understanding of the stability of matter and the processes that govern elemental abundances over cosmic timescales. The measurement also serves as a crucial input for the search for the neutrinoless version of this decay, which has profound implications for particle physics and cosmology. arxiv.orgsciencenews.org

Search for Neutrinoless Double Electron Capture (0νEC/EC) involving Tellurium-124

The observation of the 2νEC/EC process is a significant milestone and a stepping stone toward searching for its hypothetical counterpart: neutrinoless double electron capture (0νEC/EC). arxiv.orgsciencenews.org In this process, no neutrinos would be emitted. Such a discovery would be revolutionary, as it would prove that the neutrino is its own antiparticle (a Majorana particle) and would violate the conservation of lepton number, a fundamental symmetry of the Standard Model. uzh.chaps.org

The rate of 0νEC/EC is highly dependent on the underlying physics beyond the Standard Model and on the nuclear structure of the atoms involved. aps.org Theoretical predictions for the half-life of this process are subject to considerable uncertainty and are strongly dependent on the nuclear matrix elements (NMEs) used in the calculations. arxiv.orgarxiv.org

Different nuclear structure models, such as the proton-neutron quasiparticle random-phase approximation (pn-QRPA) and the interacting shell model (ISM), are used to calculate these NMEs. arxiv.orgarxiv.org

Model Predictions: Recent theoretical analyses using both pn-QRPA and ISM methods have been performed for the ¹²⁴Xe to ¹²⁴Te transition. arxiv.orgarxiv.org These models attempt to accurately describe the complex interactions between nucleons within the nucleus.

Model Dependence: The calculated half-lives for 0νEC/EC can vary significantly between different models. The experimental measurement of the 2νEC/EC half-life provides a crucial constraint, helping to validate and refine these theoretical models by fixing certain input parameters. arxiv.orgarxiv.org This reduces the uncertainty in the predicted NMEs for the neutrinoless mode.

The search for 0νEC/EC is a major goal of next-generation experiments. uzh.ch While the process is expected to be even rarer than its two-neutrino counterpart, its discovery would provide unparalleled insight into the nature of neutrinos and the fundamental laws of the universe. aps.org The decay to ¹²⁴Te remains a key channel in this ongoing search.

Connection to Neutrino Mass Hierarchy and Majorana Nature

The investigation of neutrinoless double beta decay in Tellurium-124 is intrinsically linked to two of the most pressing questions in neutrino physics: whether neutrinos are their own antiparticles (the Majorana nature) and the ordering of their mass states (the neutrino mass hierarchy). wikipedia.orgarxiv.org

The Standard Model of particle physics describes neutrinos as Dirac particles, meaning they have distinct antiparticle counterparts. However, an alternative theory, first proposed by Ettore Majorana, suggests that neutrinos could be their own antiparticles. wikipedia.orgyoutube.com The discovery of neutrinoless double beta decay would be direct proof that neutrinos are Majorana particles. wikipedia.orgmdpi.com This is because the process violates the conservation of lepton number, a fundamental symmetry in the Standard Model. researchgate.net In a hypothetical 0νββ decay of Tellurium-124, two neutrons within the nucleus would transform into two protons, emitting two electrons but no antineutrinos. This can only occur if the neutrino emitted in the decay of one neutron is absorbed as an antineutrino by another, a feat possible only if the neutrino and antineutrino are the same particle. wikipedia.orgaps.org

Furthermore, the rate of neutrinoless double beta decay is directly related to the "effective Majorana neutrino mass" (⟨mββ⟩), a quantity that depends on the individual neutrino masses and the mixing parameters that govern neutrino oscillations. aps.org Observing this decay and measuring its half-life would provide crucial information to help distinguish between the possible arrangements of neutrino masses, known as the mass hierarchy. arxiv.orgarxiv.org Currently, two main hierarchies are possible: the "normal hierarchy," where two lighter neutrinos are followed by a much heavier one, and the "inverted hierarchy," where two heavier neutrinos are followed by a lighter one. arxiv.org A precise measurement of the 0νββ decay rate could help determine which of these models is correct, a critical step in completing our picture of particle physics. researchgate.netarxiv.org

Broader Implications for Beyond-Standard-Model Physics

The observation of neutrinoless double beta decay in Tellurium-124 would be a monumental discovery, providing the first direct evidence of physics beyond the Standard Model. anl.govsymmetrymagazine.org The Standard Model, while incredibly successful, is known to be incomplete. It cannot account for several observed phenomena, including the existence of dark matter, dark energy, the non-zero mass of neutrinos, and the overwhelming dominance of matter over antimatter in the universe. wikipedia.orgipht.fr

A definitive observation of 0νββ decay would confirm the violation of lepton number conservation. wikipedia.org This would lend strong support to theories that seek to explain the matter-antimatter asymmetry in the universe through a process called leptogenesis. youtube.com In the early, hot universe, leptogenesis theories propose that the Majorana nature of neutrinos allowed for lepton-number-violating decays that ultimately produced a slight excess of matter over antimatter. As the universe cooled, this small imbalance led to the matter-dominated cosmos we observe today.

Therefore, the search for neutrinoless double beta decay in isotopes like Tellurium-124 is not merely an esoteric quest in nuclear physics. It is a fundamental probe into the nature of matter and the origins of our universe, with the potential to rewrite our most basic understanding of particle physics and cosmology. aps.org A discovery would open up new avenues of research and guide the development of more comprehensive theories that extend beyond the Standard Model. chalmers.se

Astrophysical Nucleosynthesis Pathways Involving Tellurium 124

Tellurium-124 in the s-Process Nucleosynthesis

The s-process, or slow neutron capture process, is a key mechanism for the synthesis of approximately half of the isotopes of elements heavier than iron. It occurs in stellar environments where seed nuclei capture neutrons at a rate much slower than the rate of beta decay, allowing unstable isotopes to decay before further neutron capture occurs. Tellurium-124 is considered an s-only isotope, meaning it is primarily produced through the s-process. iaea.orgmdpi.comnih.gov The s-only isotopes of tellurium, specifically Te, Te, and Te, offer a unique opportunity to test the systematics of the s-process. aps.orgosti.govosti.govaps.org

Neutron Capture Cross Sections and Branching Points

Neutron capture cross sections are fundamental nuclear physics inputs for modeling the s-process. These cross sections quantify the probability of a nucleus capturing a neutron at a given energy. Accurate measurements of these values for tellurium isotopes, including Te, are crucial for determining the reaction flow and elemental abundances produced in the s-process. osti.govaps.org

Studies have focused on determining the neutron capture cross section ratios of tellurium isotopes relative to a standard like gold at astrophysical energies, achieving uncertainties of approximately 1%. aps.orgosti.govosti.govaps.org These precise measurements represent a significant improvement over earlier data. osti.govaps.org Maxwellian-averaged neutron capture cross sections (MACS), calculated for typical stellar temperatures (e.g., kT = 30 keV), are used in s-process models. osti.govmdpi.com

Branching points in the s-process path occur when an unstable isotope produced by neutron capture can either undergo beta decay or capture another neutron. The relative rates of these two processes depend on the temperature and neutron density of the stellar environment. While Te itself is stable, the s-process path leading to its formation can be influenced by branching points at neighboring isotopes. Investigating s-process branching in the mass region around tellurium is important for constraining estimations of neutron density in stars. aps.orgosti.govaps.org

Role in s-Only Isotope Abundances

Tellurium has eight naturally occurring isotopes, with Te, Te, and Te identified as s-only isotopes. iaea.orgmdpi.comnih.gov This means their observed solar abundances are primarily attributed to the s-process. iaea.org The accuracy of neutron capture cross sections for these isotopes allows for critical tests of s-process models. osti.govaps.org

Reproducing the solar abundances of these s-only isotopes within experimental uncertainties is a key goal for s-process models. osti.govoup.com Discrepancies between calculated and observed abundances can highlight uncertainties in nuclear physics data or limitations in stellar models. The s-abundances of Sn and Te have been reported to be reproduced in agreement with solar uncertainties in some models. oup.com

Stellar Environments for s-Process Production (e.g., Asymptotic Giant Branch Stars)

The main component of the s-process is believed to occur in low-mass Asymptotic Giant Branch (AGB) stars during their thermally pulsing phase. elte.hucaltech.eduoup.comresearchgate.net In these stars, neutrons are primarily produced by the C(,n)O reaction, which occurs radiatively during interpulse periods, and the Ne(,n)Mg reaction, which is partially activated during convective thermal pulses. caltech.eduoup.comresearchgate.net

The conditions in AGB stars, characterized by relatively low neutron densities (around 10 neutrons/cm), favor the slow neutron capture required for the s-process. caltech.edu The products of s-process nucleosynthesis in the stellar interior are brought to the surface through recurrent mixing episodes known as the third dredge-up. oup.com Studying the isotopic composition of tellurium in presolar grains, which are stellar condensates found in meteorites, can provide insights into the s-process in their parent stars. ibs.re.kr

Tellurium-124 in the p-Process (Gamma-Process) Nucleosynthesis

The p-process, also known as the gamma-process, is responsible for the synthesis of a small number of stable, proton-rich isotopes that cannot be produced by the s- or r-processes. epj-conferences.orgarxiv.orgmsu.eduresearchgate.netwikipedia.org These p-nuclei are typically less abundant than their s- and r-process counterparts. arxiv.org The gamma-process is generally accepted as a feasible mechanism for producing most p-rich heavy isotopes and is thought to occur in explosive environments like core-collapse supernovae. epj-conferences.orgresearchgate.netwikipedia.orgaanda.org

Photodisintegration Reactions (γ,n), (γ,p), (γ,α)

The gamma-process involves a sequence of photodisintegration reactions on pre-existing seed nuclei, which are typically isotopes produced by the s- and r-processes. epj-conferences.orgarxiv.orgmsu.eduwikipedia.orgwikipedia.org In the high-temperature environment of a supernova shock front (temperatures around 2-3 GK), high-energy photons (gamma rays) interact with atomic nuclei, knocking out neutrons, protons, or alpha particles. arxiv.orgmsu.eduwikipedia.orgaps.org These reactions are denoted as (γ,n), (γ,p), and (γ,α), respectively. wikipedia.orgaps.orgwikiwand.com

The sequence of these reactions moves the nuclear composition towards the proton-rich side of the chart of nuclides. For heavier nuclei, (γ,n) reactions are often the most prevalent, successively removing neutrons. However, as the nuclei become more proton-rich, (γ,p) and (γ,α) reactions become increasingly important and can lead to branching in the reaction path. arxiv.org Tellurium-124 is listed as a p-nucleus, suggesting it can be produced, at least in part, by the gamma-process. epj-conferences.org

Experimental Reaction Rate Measurements Relevant to Tellurium-124

Accurate reaction rates for the photodisintegration and capture reactions involved in the gamma-process are essential for reliable nucleosynthesis calculations. These rates are often calculated using theoretical models like the Hauser-Feshbach model. aps.org However, the accuracy of these theoretical rates depends on the input parameters, such as the alpha-nucleus optical potential, which can have significant uncertainties at the relevant astrophysical energies. researchgate.netaps.orgepj-conferences.org

Experimental measurements of reaction cross sections, particularly for alpha-induced reactions like (,n), are crucial for constraining and improving theoretical models used to calculate reaction rates for the gamma-process. researchgate.netaps.orgepj-conferences.org While direct measurements of photodisintegration cross sections can be challenging, capture reactions in the reverse direction (e.g., (n,γ), (p,γ), (,γ)) or other relevant reactions can be studied experimentally to infer photodisintegration rates using the principle of detailed balance.

Experimental studies involving alpha-induced reactions on tellurium isotopes, including Te(,n)Xe, are being conducted to reduce uncertainties in the alpha-nucleus optical potential and thus improve gamma-process models. researchgate.netepj-conferences.org Preliminary results from such experiments contribute to a better understanding of the nuclear physics input needed for accurate p-process calculations. researchgate.netepj-conferences.org Additionally, studies measuring (p,n) and (p,2n) reaction cross sections on Te are relevant for understanding nuclear reactions in this mass region, although these might be more directly related to other astrophysical processes or applications like radioisotope production. dergipark.org.tr

Contributions from Core-Collapse Supernovae and Other Explosive Scenarios

Core-collapse supernovae (CCSNe), which mark the explosive death of massive stars, are significant sites for the nucleosynthesis of heavy elements. While the rapid neutron-capture process (r-process), often associated with supernovae or neutron star mergers, is responsible for the most neutron-rich isotopes, the slow neutron-capture process (s-process) primarily occurs in asymptotic giant branch (AGB) stars. wikipedia.orgiac.es However, explosive scenarios, including supernovae, can also contribute to the production of isotopes like 124Te through various mechanisms.

The gamma-process (γ-process), a series of photodisintegrations on heavier nuclei, is recognized as a feasible process for synthesizing proton-rich isotopes (p-nuclei) in CCSNe. epj-conferences.orgaanda.org While 124Te is primarily an s-process isotope, some studies explore the potential contributions of explosive events to the production of tellurium isotopes. For instance, research on alpha-induced nuclear reactions on tellurium isotopes is relevant for understanding the astrophysical γ-process. epj-conferences.orgepj-conferences.orgcern.ch Nucleosynthesis simulations of explosive scenarios are crucial for understanding the production of elements in the tin-tellurium mass range. scispace.comsurrey.ac.uk The diverse properties of supernovae and hypernovae, potentially linked to relativistic jets, are modeled to understand nucleosynthesis yields in CCSNe. arxiv.org

The precise contribution of core-collapse supernovae and other explosive events to the solar abundance of 124Te, relative to the s-process in AGB stars, remains an area of ongoing research and is subject to the complexities of astrophysical models and nuclear reaction rates. epj-conferences.org

Isotopic Anomalies in Presolar Grains and Tellurium-124 Signatures

Presolar grains, microscopic solid particles that formed in stellar outflows or ejecta before the formation of our solar system, are found in primitive meteorites and carry isotopic signatures of their parent stars. wustl.eduias.ac.in The study of isotopic anomalies in these grains provides direct evidence of nucleosynthetic processes that occurred in different stellar environments. ias.ac.in

Tellurium isotopic anomalies have been investigated in presolar grains, particularly in nanodiamonds found in meteorites like Allende. usra.eduwustl.eduresearchgate.net These studies aim to identify the carriers of anomalous isotopic compositions and understand the nucleosynthetic origins of the incorporated elements. While large isotopic anomalies are observed for some elements in presolar grains, those for heavy elements like tellurium in diamond separates have been reported as relatively small. wustl.eduresearchgate.net

Studies of tellurium isotopic compositions in acid-resistant fractions of meteorites, such as Allende, have revealed potential nucleosynthetic anomalies, although further verification is sometimes needed. usra.edu The largest nucleosynthetic tellurium isotopic anomalies reported have been found in presolar nanodiamonds from the Allende meteorite. usra.edu The presence of anomalous tellurium in such grains suggests that these particles incorporated material from specific stellar sources with distinct nucleosynthetic imprints.

The interpretation of tellurium isotopic anomalies in presolar grains can provide insights into the s-, r-, and p-process contributions from various stellar sources to the molecular cloud from which the solar system formed. nih.gov For example, observed anomalies in 128Te and 130Te in presolar diamonds have been interpreted in terms of standard r-process nucleosynthesis followed by rapid separation of isotopes from their radioactive precursors. wustl.eduresearchgate.net While 124Te is primarily an s-process isotope, the study of its abundance and isotopic ratios in conjunction with other tellurium isotopes in presolar grains helps to constrain models of stellar nucleosynthesis and the mixing of stellar material in the early solar nebula. nih.gov

The apparent lack of significant tellurium isotope anomalies in some presolar grain types, such as silicon carbide (SiC) grains, might be attributed to the volatility of tellurium, which could have hampered its condensation into these grains. geologyscience.ru However, the detection of anomalies in other grain types underscores the diverse origins of presolar material.

Tellurium Isotopic Abundances

Isotope	Natural Abundance (%)
120Te	0.10
122Te	2.60
123Te	0.91
124Te	4.82
125Te	7.14
126Te	19.0
128Te	31.7
130Te	33.8

Note: Nominal natural abundances are approximate and can vary slightly depending on the source. mdpi.com

The study of tellurium isotopes in presolar grains, particularly 124Te as an s-process indicator, continues to be a crucial method for testing models of stellar evolution and nucleosynthesis and for understanding the astrophysical history of the matter that formed our solar system.

Advanced Production Methodologies for Tellurium 124 and Derivative Radionuclides

Cyclotron Production of Tellurium-124 Enriched Materials

Cyclotrons are the primary tool for producing the necessary precursors for ¹²⁴I. This involves the careful preparation of target materials and the enrichment of ¹²⁴Te to ensure the desired nuclear reactions occur with high efficiency.

The choice of target material is crucial for the successful cyclotron production of radioisotopes. The ideal target should exhibit good thermal stability under irradiation and allow for efficient separation of the desired product. nih.gov

Tellurium Dioxide (TeO₂): This is the most commonly used target material for ¹²⁴I production due to its favorable thermal characteristics. mdpi.comscispace.com It can be melted into a platinum disc cavity to form a glassy layer that adheres well to the target backing. nih.gov To improve the uniformity and adhesion of the TeO₂ target, it is often mixed with a small amount of aluminum oxide (Al₂O₃). nih.govnih.gov This mixture creates a glassy solid matrix that enhances the structural integrity of the target. nih.govresearchgate.net

Tellurium Hexafluoride (TeF₆): A novel approach involves the use of gaseous TeF₆ as a target material. researchgate.net This method offers the advantage of a more straightforward product harvesting process, as the radioiodine can be rinsed from the target chamber after the TeF₆ has been cryogenically removed. researchgate.net Studies have been conducted using both natural and enriched TeF₆, demonstrating the feasibility of this technique for producing ¹²⁴I in a small cyclotron. researchgate.net

Aluminum Telluride (Al₂Te₃): New and promising targets utilizing Al₂Te₃ have been proposed. nih.gov This material is being investigated as an alternative to TeO₂, potentially offering different thermal properties and separation efficiencies.

The physical form and preparation of the target are critical. For instance, elemental tellurium can be electrodeposited onto a target plate. scispace.com However, tellurium oxide is generally preferred for its better thermal performance. mdpi.comscispace.com

Natural tellurium consists of several isotopes, and for the efficient production of ¹²⁴I via the ¹²⁴Te(p,n)¹²⁴I reaction, the target material must be highly enriched in ¹²⁴Te. nih.gov Using enriched targets is essential to minimize the production of unwanted iodine isotopes that can arise from competing nuclear reactions with other tellurium isotopes present in the target. mdpi.comnih.gov

Several methods for isotopic enrichment exist:

Aerodynamic Separation Process (ASP): This technique is suitable for separating gaseous isotopes with lower atomic masses. It functions similarly to a stationary wall centrifuge, where the isotopic gas is injected at high speed into a tube, creating vortexes that separate the isotopes based on their mass. aspisotopes.com

Quantum Enrichment (QE): This method is efficient for elements that are in a solid form. It involves vaporizing the metal and passing it through a laser beam tuned to a specific wavelength. This laser selectively ionizes the target isotope (e.g., ¹²⁴Te), which is then collected on a negatively charged plate. aspisotopes.com

Microchannel Distillation (MCD): This technology enhances the separation of isotopes based on boiling point differences. It significantly reduces the required column length for separation compared to traditional distillation methods, making it a more compact and potentially cost-effective solution for isotopic enrichment. pnnl.gov

The use of highly enriched ¹²⁴Te (often >99%) is crucial for producing ¹²⁴I with high radionuclidic purity. mdpi.com However, the high cost of enriched tellurium necessitates efficient recycling of the target material. mdpi.com

Tellurium-124 as a Precursor for Diagnostic and Research Radioisotopes

Enriched ¹²⁴Te is a vital precursor for producing Iodine-124 (¹²⁴I), a positron-emitting radionuclide with a half-life of 4.18 days. nih.govresearchgate.net This relatively long half-life makes it suitable for studying slow biological processes and for distribution to PET imaging centers distant from the production site. mdpi.comresearchgate.net

The most common method for producing ¹²⁴I, especially with low-energy medical cyclotrons, is the proton bombardment of an enriched ¹²⁴Te target, inducing the ¹²⁴Te(p,n)¹²⁴I nuclear reaction. nih.govnih.govmdpi.com This reaction is favored because it can produce ¹²⁴I with high radionuclidic purity. nih.govcortecnet.com

The process involves irradiating the enriched ¹²⁴TeO₂ target with a proton beam. aip.org Following irradiation, the ¹²⁴I is separated from the tellurium target material, typically through a dry distillation process. nih.govaip.org This involves heating the target in a quartz tube under a gas flow, which volatilizes the iodine, allowing it to be trapped and collected. nih.gov

The cross-section of a nuclear reaction is a measure of its probability to occur. For the ¹²⁴Te(p,n)¹²⁴I reaction, the cross-section is energy-dependent. dergipark.org.trresearchgate.net The maximum cross-section for this reaction occurs at proton energies around 13 MeV. nih.gov

Cross-Section Data for the ¹²⁴Te(p,n)¹²⁴I Reaction

Proton Energy (MeV)	Cross-Section (mb)
10	~200
13	~300+
14	~300
18	~100

The data in this table is approximate and based on graphical representations from various sources. nih.govdergipark.org.triaea.org

To optimize the yield of ¹²⁴I, several factors are controlled:

Proton Beam Energy: The incident proton energy is carefully selected to maximize the ¹²⁴I production while minimizing impurities from competing reactions. nih.gov An energy window is often chosen to balance yield and purity. mdpi.com For instance, decreasing the proton energy from 13 MeV to 11 MeV can significantly reduce the yield. mdpi.comnih.gov

Beam Current: The production of ¹²⁴I is directly proportional to the beam current. mdpi.com However, the maximum current is limited by the thermal performance of the target material to prevent melting or volatilization of the produced ¹²⁴I. mdpi.com

Target Thickness: The thickness of the target material can be varied to control the exit energy of the proton beam, thereby minimizing unwanted reactions. mdpi.comnih.gov

Irradiation Time: The duration of the bombardment is another critical parameter that is optimized to achieve the desired amount of ¹²⁴I. nih.gov

Target Angle: Angling the target relative to the beam can help to distribute the heat over a larger area, allowing for the use of higher beam currents. nih.gov

The theoretical yield of the ¹²⁴Te(p,n)¹²⁴I reaction can be calculated, and practical yields often reach a high percentage of this theoretical value with optimized production parameters. nih.goviaea.org

Reported ¹²⁴I Production Yields

Reaction	Effective Energy (MeV)	Target Material	Yield (MBq/μAh)
¹²⁴Te(p,n)¹²⁴I	14.1	¹²⁴TeO₂	21.1
¹²⁴Te(p,n)¹²⁴I	< 14	¹²⁴TeO₂	6-20
¹²⁴Te(d,2n)¹²⁴I	14 -> 10	¹²⁴TeO₂	~20 (converted from mCi)

Yields can vary based on specific target and irradiation conditions. scispace.comnih.govnih.gov

The primary concern for the radionuclidic purity of ¹²⁴I produced via the ¹²⁴Te(p,n)¹²⁴I reaction is the co-production of other iodine isotopes. The main impurities are Iodine-123 (¹²³I), Iodine-125 (¹²⁵I), and Iodine-126 (¹²⁶I). nih.gov

Iodine-125 (¹²⁵I): This is a more critical impurity as it has a long half-life (59.4 days). mdpi.comnih.gov Its presence will decrease the purity of the ¹²⁴I product over time. mdpi.comnih.gov The primary source of ¹²⁵I is the ¹²⁵Te(p,n)¹²⁵I reaction, which occurs if the ¹²⁴Te target material contains ¹²⁵Te as an impurity. mdpi.com

Iodine-126 (¹²⁶I): This long-lived impurity can also be present, though typically at lower levels. nih.gov

Mitigation Strategies:

High Enrichment of Target Material: Using highly enriched ¹²⁴Te (>99%) is the most effective way to minimize impurities arising from other tellurium isotopes. mdpi.com

Control of Proton Energy: The energy of the proton beam is carefully controlled to stay below the threshold of certain impurity-producing reactions or to operate in a range where the cross-section for the desired reaction is much higher than for competing reactions. mdpi.comnih.gov

Decay of Short-Lived Impurities: As mentioned, allowing for a decay period effectively removes short-lived impurities like ¹²³I. researchgate.net

By implementing these strategies, ¹²⁴I can be produced with very high radionuclidic purity, often with ¹²⁵I and ¹²⁶I impurities at levels of 0.03% and 0.007%, respectively, at the end of bombardment. nih.gov

Production of Iodine-124 via 124Te(p,n)124I Reaction

Targetry and Irradiation Technologies

The production of radionuclides from Tellurium-124 (¹²⁴Te) primarily involves the bombardment of a ¹²⁴Te target in a cyclotron. The efficiency and purity of the resulting radionuclide, most notably Iodine-124 (¹²⁴I), are highly dependent on the target's quality and the irradiation parameters.

Target materials are typically solid, with Tellurium dioxide (TeO₂) being routinely used over elemental tellurium due to its superior thermal characteristics. mdpi.comnih.gov The melting point of TeO₂ is 733°C, significantly higher than that of elemental tellurium (449.5°C), which provides better stability under the high temperatures generated by the cyclotron beam. mdpi.com To minimize isotopic impurities in the final product, highly enriched ¹²⁴Te target material, often with an enrichment level exceeding 99%, is required. mdpi.comcortecnet.com The presence of other tellurium isotopes can lead to the formation of unwanted iodine radioisotopes, such as Iodine-125 (¹²⁵I), through various nuclear reactions. mdpi.comcore.ac.uk

Several methods exist for preparing the target. A common technique involves melting TeO₂, sometimes mixed with a small percentage of aluminum oxide (Al₂O₃) to form a glassy solid solution, onto a backing plate, often made of platinum. nih.govcortecnet.comcore.ac.uk This mixture is heated until it melts and then cooled slowly to form a stable, glassy layer that adheres to the plate. nih.gov Another advanced method is the electroplating of elemental ¹²⁴Te, which can produce smooth, dense, and homogeneous targets capable of withstanding high beam currents without significant loss of the expensive enriched material. dntb.gov.ua

The irradiation process typically uses a proton beam from a medical cyclotron. nih.govcortecnet.com The nuclear reaction ¹²⁴Te(p,n)¹²⁴I is the preferred route for producing ¹²⁴I. cortecnet.comcore.ac.uk The energy of the proton beam is a critical parameter; energies in the range of 8-14.8 MeV are commonly used. nih.govcortecnet.com The thickness of the target is optimized to maximize the yield of the desired radionuclide while minimizing the production of impurities. For instance, simulations have shown that for the ¹²⁴Te(p,n)¹²⁴I reaction, an optimal target thickness can be around 649 µm. The beam current also directly affects the production yield; higher currents result in more particle interactions and thus a higher yield of ¹²⁴I. nih.gov

Table 1: Comparison of Tellurium-124 Target Characteristics

Feature	Target Material	Advantages	Key Considerations
Composition	Tellurium Dioxide (TeO₂)	Higher melting point (733°C) than elemental Te, better thermal stability. mdpi.com	Can be mixed with Al₂O₃ to form a stable glassy matrix. nih.govcore.ac.uk
Electroplated Elemental Te	Produces smooth, dense, homogeneous targets; can withstand high beam currents. dntb.gov.ua	A newer technology developed to avoid poor quality targets.
Enrichment	Highly Enriched ¹²⁴Te	Minimizes production of isotopic impurities like ¹²⁵I and ¹²⁶I. mdpi.comcore.ac.uk	Enrichment levels should be >99% for high-purity ¹²⁴I production. mdpi.com
Irradiation	Proton Beam Energy	Typically 8-14.8 MeV for the ¹²⁴Te(p,n)¹²⁴I reaction. nih.govcortecnet.com	Energy selection is crucial to optimize yield and minimize impurity-producing side reactions. ijsrst.com
Target Thickness	Optimized to completely stop the proton beam and maximize radionuclide production.	Varies with proton energy; must be carefully calculated.

Radiochemical Separation and Purification Techniques of Tellurium-124 derived products

Following irradiation of the ¹²⁴Te target, the newly produced radionuclide, primarily ¹²⁴I, must be chemically separated from the bulk target material. This process is essential for obtaining a high-purity product suitable for subsequent use. The separation technique must be efficient, reliable, and allow for the recovery and recycling of the valuable enriched ¹²⁴Te target material. mdpi.comnih.gov The most established and routinely used method for separating ¹²⁴I from a solid TeO₂ target is dry distillation. mdpi.comnih.gov Alternative methods involving column chromatography have also been developed. nih.gov

Dry Distillation and Chromatographic Methods

Dry distillation, also known as thermochromatography, leverages the difference in volatility between iodine and tellurium dioxide at high temperatures. The irradiated target is heated in a quartz tube furnace to a temperature above the melting point of TeO₂, typically around 750°C. nih.gov At this temperature, the radioiodine sublimes (turns into a gas). nih.gov A carrier gas, such as oxygen or air, is passed over the heated target to transport the volatilized ¹²⁴I away from the non-volatile TeO₂. nih.govcore.ac.uk

The gaseous ¹²⁴I is then carried through a tube and collected in a trap. This trap usually contains a dilute solution of sodium hydroxide (B78521) (NaOH), where the iodine is captured and reacts to form sodium iodide (Na¹²⁴I) in an aqueous solution. nih.gov The entire process is carefully controlled, monitoring the temperature and gas flow rate to ensure high separation efficiency, which can range from 94-97%. core.ac.uknii.ac.jp One of the major advantages of this method is that the bulk of the enriched TeO₂ target material remains in the furnace and can be recovered for future irradiations. mdpi.com

An alternative separation technique involves wet chemistry, specifically precipitation followed by column chromatography. nih.gov In this method, the irradiated TeO₂ target is dissolved, and then the tellurium is precipitated out of the solution. The remaining solution containing the radioiodine is then passed through a column packed with a material like activated charcoal, which adsorbs the iodine. The iodine can then be eluted from the column using an appropriate solvent. This method has shown high radiochemical yields (75-85%) and allows for quantitative recovery of the target material (98-99%). nih.gov

Table 2: Overview of Separation Techniques for ¹²⁴I from ¹²⁴TeO₂

Method	Principle	Process Steps	Efficiency/Yield
Dry Distillation	Volatility Difference	1. Heat irradiated target in furnace (~750°C). nih.gov2. ¹²⁴I sublimes into a gaseous state. nih.gov3. Carrier gas (O₂) transports ¹²⁴I vapor. core.ac.uk4. Trap ¹²⁴I in a NaOH solution. nih.gov	Distillation efficiencies: 94-97%. core.ac.uknii.ac.jpRecovery yields: 82-88%. core.ac.uknii.ac.jp
Chromatography	Adsorption	1. Dissolve irradiated target.2. Precipitate bulk TeO₂. nih.gov3. Load supernatant onto an activated charcoal column. nih.gov4. Elute purified ¹²⁴I.	Overall radiochemical yield: 75-85%. nih.govTarget recovery: 98-99%. nih.gov

Quality Control and Analytical Characterization

Quality control is a critical final step to ensure the purity and identity of the separated radionuclide product before it can be used. nih.gov This process involves a series of analytical tests to characterize the product in terms of its radionuclidic purity, radiochemical purity, and chemical purity. nih.gov

Radionuclidic purity refers to the proportion of the total radioactivity that is present as the desired radionuclide, in this case, ¹²⁴I. nih.gov This is typically assessed using gamma-ray spectrometry. A high-resolution gamma spectrum is taken to identify and quantify the presence of all gamma-emitting radionuclides in the sample. core.ac.uk Potential radionuclidic impurities from a ¹²⁴Te target can include ¹²³I, ¹²⁵I, and ¹²⁶I, which are co-produced depending on the isotopic composition of the target and the proton beam energy. core.ac.uk For example, after a decay period for the short-lived ¹²³I (half-life = 13 hours), the primary long-lived impurity is often ¹²⁵I (half-life = 60 days). core.ac.uk High isotopic enrichment of the tellurium-124 target is the most effective way to ensure high radionuclidic purity. core.ac.uk

Radiochemical purity is the fraction of the radionuclide present in the desired chemical form. nih.gov For ¹²⁴I, the final product is typically iodide (I⁻). However, other oxidation states, such as iodate (B108269) (IO₃⁻), can also be present. High-Performance Liquid Chromatography (HPLC) is a common technique used to separate and quantify these different chemical species. researchgate.net

Finally, the activity of the final product is accurately measured using a radionuclide calibrator, which is an ionization chamber calibrated with standards traceable to national metrology institutes. nih.govual.es This ensures an accurate quantification of the amount of radioactivity produced. nih.gov

Theoretical Frameworks and Computational Modeling in Tellurium 124 Research

Nuclear Reaction Modeling for Tellurium-124

Modeling nuclear reactions involving 124Te is vital for applications ranging from radioisotope production to astrophysical nucleosynthesis. Different theoretical models are employed depending on the energy of the incident particles and the nature of the interaction.

Hauser-Feshbach Formalism

The Hauser-Feshbach formalism is a statistical model used to describe compound nucleus reactions, which occur when a projectile is absorbed by a target nucleus, forming a highly excited compound nucleus that subsequently decays by emitting particles or gamma rays. ictp.itulb.ac.be This formalism is particularly applicable for reactions at energies where the compound nucleus mechanism is dominant. It calculates the cross-sections for various reaction channels based on the statistical properties of the excited nucleus. ictp.itulb.ac.be The TALYS code, for instance, utilizes the Hauser-Feshbach formalism along with other models to simulate nuclear reactions below 200 MeV. ulb.ac.be While the simple Hauser-Feshbach model is adequate for describing compound nucleus decay, more complex approaches may be needed for a complete description. ulb.ac.be

Distorted-Wave Born Approximation (DWBA)

The Distorted-Wave Born Approximation (DWBA) is a quantum mechanical method used to model direct nuclear reactions, where the interaction between the projectile and the target nucleus is treated as a perturbation. ulb.ac.betandfonline.com This approach is particularly useful for describing reactions where the projectile does not merge with the target, such as inelastic scattering or transfer reactions. tandfonline.comresearchgate.net DWBA calculations are used to analyze experimental data and extract spectroscopic information about the nuclear structure. researchgate.net For example, DWBA has been applied to analyze inelastic scattering data on tellurium isotopes to extract deformation parameters. researchgate.netiaea.org The CCONE code, which is used for calculating neutron-induced reaction cross sections of Te isotopes, incorporates the DWBA for direct reaction processes. tandfonline.com TALYS also includes DWBA for direct reactions, particularly for weakly coupled levels. ulb.ac.be

Monte Carlo Simulations (e.g., Geant4, SRIM/TRIM) in Isotope Production

Monte Carlo simulations, using codes like Geant4 and SRIM/TRIM, are powerful tools for modeling the complex interactions of particles with matter, particularly in the context of radioisotope production. nih.govnih.govresearchgate.netresearchgate.netglobalauthorid.com These simulations track the trajectories of individual particles and their interactions, allowing for the prediction of reaction yields, energy deposition, and the distribution of produced isotopes within a target material. nih.govnih.govresearchgate.netresearchgate.netglobalauthorid.com

In the production of radioisotopes like 124I from 124Te targets, Monte Carlo simulations with SRIM/TRIM and Geant4 are used to predict nuclear parameters and optimize target design. nih.govnih.govresearchgate.netresearchgate.net These simulations help determine the optimal thickness of the target material and calculate the production yields for the desired radioisotope and potential impurities. nih.govnih.govresearchgate.netresearchgate.net The results of these simulations can be compared with experimental data to validate and refine the models. nih.govnih.govresearchgate.netresearchgate.net

Astrophysical Network Calculations Incorporating Tellurium-124 Reaction Rates

Astrophysical network calculations are essential for understanding nucleosynthesis processes in stars and other stellar events. epj-conferences.orgcern.ch These calculations involve large networks of nuclear reactions, tracking the abundance changes of numerous isotopes over time under specific astrophysical conditions. epj-conferences.org The accuracy of these calculations relies heavily on the availability and accuracy of nuclear reaction rates, including those for reactions involving 124Te. epj-conferences.orgohio.edu

Tellurium isotopes, including 124Te, are involved in processes like the γ-process, which is responsible for the production of some proton-rich heavy isotopes. epj-conferences.orgresearchgate.net Modeling the γ-process requires network calculations that include thousands of reactions on a wide range of nuclei. epj-conferences.orgresearchgate.net Theoretical cross sections for these reactions, particularly those involving alpha particles, are crucial inputs for these networks. epj-conferences.orgresearchgate.net Experimental data on reactions like 124Te(α,n)127Xe are used to test and improve the theoretical models and the alpha-nucleus optical potential, which is a key parameter in calculating these reaction rates at astrophysical energies. epj-conferences.orgresearchgate.net Evaluated nuclear data libraries, such as ENDF and TENDL, provide collections of reaction cross sections used in astrophysical calculations. arxiv.org

Advanced Nuclear Structure Calculations and Many-Body Approaches

Understanding the nuclear structure of 124Te is fundamental for accurate reaction modeling and for interpreting experimental data. Advanced nuclear structure calculations and many-body approaches are employed to describe the complex interactions between nucleons within the nucleus. aps.orgarxiv.orgmsu.edu

Techniques such as the nuclear shell model with configuration interaction are used to calculate the properties of tellurium isotopes. aps.orgarxiv.org These calculations involve describing valence nucleons occupying energy levels above a core, analogous to electron orbitals in atoms. aps.orgarxiv.org Different shell model Hamiltonians, fitted to experimental data, are used to estimate uncertainties in these calculations. aps.orgarxiv.org Many-body perturbation theory and other advanced methods are also being developed to improve the accuracy of nuclear structure calculations, especially for exotic isotopes or in contexts like searching for dark matter interactions where precise knowledge of nuclear structure is critical. aps.orgarxiv.orgmsu.edumdpi.com For instance, nuclear structure uncertainties in tellurium isotopes impact the interpretation of experiments searching for weakly interacting massive particles (WIMPs). aps.orgarxiv.org

Data Tables

While specific detailed data tables for 124Te from the search results are primarily presented within figures in the source documents (e.g., cross-section plots), the following table summarizes some basic nuclear data for 124Te found.

Property	Value	Unit	Source
Isotopic Mass	123.90282(1)	u	chemlin.org
Atomic Number (Z)	52	-	chemlin.org
Neutron Number (N)	72	-	chemlin.org
Natural Abundance	4.74(14)	%	chemlin.org
Spin and Parity	0+	-	chemlin.org
Nuclear Binding Energy	1050.68388857	MeV	chemlin.org
Half-life	stable	-	chemlin.org

Detailed Research Findings

Research involving 124Te utilizes computational modeling to interpret experimental results and make predictions. For example, studies on the production of 124I from 124Te targets using cyclotrons have employed Monte Carlo simulations with Geant4 and SRIM/TRIM to optimize target parameters and predict production yields. nih.govnih.govresearchgate.netresearchgate.net These simulations have been compared with experimental data, showing good agreement and allowing for the optimization of production methodology, especially for expensive enriched targets. nih.govnih.govresearchgate.netresearchgate.net

In astrophysical contexts, experimental measurements of reactions like 124Te(α,n)127Xe are performed to constrain theoretical models and improve the accuracy of reaction rates used in astrophysical network calculations. epj-conferences.orgresearchgate.net Preliminary results from such experiments are compared with calculations from codes like TALYS to refine the understanding of these processes. epj-conferences.org

Future Research Directions and Experimental Frontiers for Tellurium 124

Enhanced Precision in Nuclear Structure Data

Precise knowledge of nuclear structure is fundamental for interpreting experimental results in rare decay searches and astrophysical processes involving ¹²⁴Te. Future research will focus on improving the accuracy of nuclear data, such as masses, energy levels, and transition probabilities. Experimental techniques like (d,p) and (d,t) reactions have been used to investigate shell-model states in tellurium isotopes, including ¹²⁴Te. aps.org Continued studies using these and other advanced spectroscopic methods will provide more stringent constraints on theoretical nuclear models. Reducing uncertainties in nuclear matrix elements, which are crucial for predicting decay rates, is a key goal. Theoretical uncertainties from nuclear modeling are known to be significant, especially in larger nuclei used in high-sensitivity detectors. cern.ch Efforts are ongoing to refine these models, such as the configuration-interaction in a nuclear shell model basis, to better describe the complex quantum systems of nuclei like ¹²⁴Te. cern.ch

Next-Generation Experiments for Rare Decay Searches and Neutrino Physics

Tellurium isotopes, including ¹²⁴Te and ¹³⁰Te, are crucial to the search for neutrinoless double-beta (0νββ) decay, a hypothetical lepton number violating process that could reveal the Majorana nature of neutrinos and provide insights into their mass. mdpi.com While ¹³⁰Te is a primary candidate for 0νββ decay searches, the study of other tellurium isotopes, like the observation of the rare two-neutrino double electron capture in ¹²⁴Xe which produces ¹²⁴Te, demonstrates the capabilities of detectors used in these searches. physicsworld.comaip.orglivescience.comlabroots.comacs.orgtechtimes.cominteractions.org Future experiments, building upon the success of detectors like XENON1T, will aim for unprecedented sensitivities to probe even rarer decay modes and further constrain neutrino properties. physicsworld.comacs.orginteractions.org These next-generation experiments, such as the upgraded XENONnT, LZ, and PandaX-4T, will utilize larger detector masses and lower background radiation levels to enhance their discovery potential. physicsworld.comacs.org The SNO+ experiment is also utilizing tellurium-loaded liquid scintillator to search for 0νββ decay of ¹³⁰Te. infn.it

Refined Astrophysical Models and Observational Constraints

Tellurium isotopes play a role in astrophysical processes, such as the γ-process, which is believed to produce heavier p-isotopes. epj-conferences.orgepj-conferences.org Understanding the nuclear reactions involving tellurium isotopes at astrophysical energies is vital for refining models of nucleosynthesis in stars. Experimental studies of alpha-induced nuclear reactions on tellurium isotopes, including ¹²⁴Te(α,n)¹²⁷Xe, are being conducted to provide crucial data for these models, as theoretical cross sections are highly sensitive to the alpha-nucleus optical potential at low energies. epj-conferences.orgepj-conferences.org Future research will involve more precise measurements of these reaction cross sections and their inclusion in updated astrophysical network calculations. epj-conferences.orgepj-conferences.org Improved observational data from telescopes and other astrophysical probes can provide constraints on these models, helping to validate or refine the nuclear physics inputs related to tellurium isotopes.

Innovations in Isotope Production and Target Technologies

The success of experiments involving ¹²⁴Te relies heavily on the availability of enriched isotopic material and the development of high-quality targets. ¹²⁴Te is used for the production of radioisotopes like Iodine-123 and Iodine-124, which have applications in medical imaging. wikipedia.orgtracesciences.comurenco.combuyisotope.com Efficient and cost-effective methods for enriching ¹²⁴Te are essential for large-scale experiments. Innovations in isotope production techniques, such as improved separation methods, are an ongoing area of research. Furthermore, the development of robust and high-current targets for cyclotron irradiation of ¹²⁴Te is crucial for maximizing the yield of produced radioisotopes. dntb.gov.uaosti.govosti.gov New technologies for preparing high-quality electroplated elemental ¹²⁴Te targets have been developed to withstand high beam currents. dntb.gov.uaosti.gov Future work will continue to explore novel target materials and fabrication techniques to enhance beam stability and radioisotope production efficiency.

Q & A

Q. What experimental methodologies are critical for synthesizing Tellurium-124 isotopes, and how can purity be ensured?

Synthesizing Tellurium-124 requires neutron irradiation of enriched tellurium precursors (e.g., $^{123}\text{Te}$) in nuclear reactors or particle accelerators. Key considerations include:

• Neutron flux optimization to maximize isotope yield while minimizing byproducts.
• Purification techniques (e.g., mass separation or chemical extraction) to isolate $^{124}\text{Te}$ from isotopic mixtures.
• Purity validation via gamma spectroscopy or inductively coupled plasma mass spectrometry (ICP-MS) to confirm isotopic abundance (>99%) .

Q. How can researchers characterize the physical and nuclear properties of Tellurium-124?

A multi-technique approach is essential:

• Mass spectrometry for isotopic identification and abundance quantification.
• Gamma-ray spectroscopy to analyze decay pathways and half-life.
• Thermal analysis (e.g., differential scanning calorimetry) to study phase transitions.

Technique	Parameter Measured	Sensitivity	Limitations
Gamma spectroscopy	Decay energy, half-life	High (keV resolution)	Requires radioactive decay
ICP-MS	Isotopic abundance	ppm-level detection	Matrix interference risks
Neutron activation analysis	Elemental composition	µg/g precision	Requires neutron source

Refer to standardized protocols in nuclear chemistry literature for reproducibility .

Advanced Research Questions

Q. How can discrepancies in reported half-life values for Tellurium-124 be resolved?

Contradictions in half-life data often stem from:

• Detector calibration errors : Cross-validate using traceable reference materials.
• Statistical variability : Increase sample size and replicate measurements across independent labs.
• Decay channel interference : Employ high-purity germanium (HPGe) detectors to distinguish overlapping gamma peaks.
  A meta-analysis of historical datasets, weighted by measurement precision, can identify systematic biases .

Q. What computational models are suitable for predicting Tellurium-124’s decay mechanisms, and how do they compare with experimental data?

Density Functional Theory (DFT) and Monte Carlo simulations are widely used:

• DFT : Predicts electron capture probabilities and decay energy profiles.
• Monte Carlo methods : Model stochastic decay processes and branching ratios.

Model	Strengths	Limitations
DFT	High accuracy for ground-state decay	Computationally intensive
Monte Carlo	Simulates complex decay pathways	Requires empirical input parameters

Validate models against experimental gamma spectra and half-life measurements. Discrepancies may indicate unaccounted nuclear shell effects .

Q. How can Tellurium-124’s isotopic effects be leveraged in cross-disciplinary applications (e.g., astrophysics or medical imaging)?

• Astrophysics : Use $^{124}\text{Te}$ as a tracer in nucleosynthesis studies to model s-process neutron capture pathways.
• Medical imaging : Explore its potential as a radioisotope precursor for $^{124}\text{I}$, a positron emitter for PET imaging.
  Methodological challenges include ensuring isotopic stability during tracer synthesis and addressing radiation safety protocols .

Methodological Best Practices

• Experimental design : Follow the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to align objectives with resource constraints .
• Data validation : Use triangulation (e.g., combining spectroscopic, chromatographic, and computational data) to enhance reliability .
• Reproducibility : Document neutron flux parameters, purification steps, and detector calibration in supplemental materials for peer review .